Cas no 115581-36-7 (2-Chloro-5-(methylthio)pyrimidine)

• Product Name: 2-Chloro-5-(methylthio)pyrimidine
• CAS No: 115581-36-7
• MF: C₅H₅ClN₂S
• MW: 160.624598264694
• MDL: MFCD22044944
• CID: 1093143
• PubChem ID: 21979532
• Update Time: 2025-05-24

2-Chloro-5-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(methylthio)pyrimidine
• 2-Chloro-5-methylthiopyrimidine
• 2-chloro-5-methylsulfanylpyrimidine
• 2-Chloro-5-methylsulfanyl-pyrimidine
• Pyrimidine, 2-chloro-5-(methylthio)-
• UGWJTFHCCZHCDI-UHFFFAOYSA-N
• 5-methylsulfanyl-2-chloropyrimidine
• 2-chloro-5-(methylsulfanyl)pyrimidine
• AK147845
• DS-8793
• CS-0031678
• SCHEMBL2697579
• MFCD22044944
• 115581-36-7
• EN300-177742
• SY162503
• SB55492
• W16220
• AKOS022187831
• DA-26504
• A927173
• 2-Chloro-5-(methylthio)pyrimidine

• MDL： MFCD22044944
• Inchi： 1S/C5H5ClN2S/c1-9-4-2-7-5(6)8-3-4/h2-3H,1H3
• InChI Key： UGWJTFHCCZHCDI-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)SC

Computed Properties

• Exact Mass: 159.9861970g/mol
• Monoisotopic Mass: 159.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1
• XLogP3: 1.7

2-Chloro-5-(methylthio)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Chloro-5-(methylthio)pyrimidine

Comprehensive Overview of 2-Chloro-5-(methylthio)pyrimidine (CAS No. 115581-36-7): Properties, Applications, and Industry Trends

2-Chloro-5-(methylthio)pyrimidine (CAS No. 115581-36-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a chloro substituent at the 2-position and a methylthio group at the 5-position, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C₅H₅ClN₂S, and unique structural properties enable diverse applications in drug discovery and crop protection formulations.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 2-Chloro-5-(methylthio)pyrimidine. Researchers frequently search for "pyrimidine-based building blocks" and "chloropyrimidine synthesis" to develop novel kinase inhibitors or antimicrobial agents. The compound's balanced lipophilicity (LogP ≈ 2.1) and moderate molecular weight (160.62 g/mol) make it particularly valuable for optimizing drug-like properties in lead compounds.

From a synthetic chemistry perspective, 115581-36-7 serves as a pivotal intermediate in cross-coupling reactions, especially in Suzuki-Miyaura and Buchwald-Hartwig animations. Its reactivity profile allows selective modifications at both the chloro and methylthio positions, enabling the construction of complex molecular architectures. Current patent literature reveals its utility in developing EGFR tyrosine kinase inhibitors and CDK4/6 antagonists, addressing growing demands in oncology therapeutics.

Environmental considerations have prompted innovations in the production of 2-Chloro-5-(methylthio)pyrimidine. Modern flow chemistry techniques reduce solvent waste by 40-60% compared to batch processes, aligning with EPA green chemistry principles. Analytical methods like HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) ensure ≥98.5% purity, meeting stringent requirements for GMP-grade intermediates in clinical trial materials.

The agrochemical sector utilizes this compound in developing next-generation fungicides, particularly against Botrytis cinerea and Puccinia species. Its mode of action involves mitochondrial respiration inhibition, a mechanism gaining traction due to lower resistance development risks. Formulations containing methylthio-pyrimidine cores show 30-50% higher rainfastness than conventional phenylamide fungicides, per recent field studies.

Supply chain analytics indicate steady growth (CAGR 6.2%) for 115581-36-7, driven by expanding contract manufacturing in Asia-Pacific regions. Regulatory developments like REACH certification and ICH Q3D elemental impurity compliance have become critical purchasing factors. Storage recommendations typically specify amber glass containers under inert atmosphere (N₂) at 2-8°C to maintain stability beyond 24 months.

Emerging applications include OLED materials development, where the compound's electron-withdrawing characteristics enhance charge transport in blue-emitting layers. Material scientists are investigating its derivatives for thermally activated delayed fluorescence (TADF) properties, potentially revolutionizing energy-efficient display technologies.

For quality assurance, contemporary analytical protocols combine 1H/13C NMR (δ 8.45 ppm for pyrimidine H4), FT-IR (ν 1550 cm^-1 C=N stretch), and XRD crystallography to verify structural integrity. Residual solvent levels are monitored per USP <467> guidelines, with particular attention to Class 2 solvents like dichloromethane.

Future research directions focus on biocatalytic derivatization of 2-Chloro-5-(methylthio)pyrimidine using engineered Candida antarctica lipase B mutants. Preliminary data shows 70-80% conversion rates in enantioselective thioether oxidations, opening pathways to chiral sulfoxide-containing pharmaceuticals. Such innovations address the pharmaceutical industry's growing demand for stereochemically pure intermediates.

In computational chemistry, QSAR models incorporating this scaffold demonstrate strong correlations (R² > 0.85) with P-glycoprotein inhibition, valuable for overcoming multidrug resistance. Molecular docking studies reveal favorable interactions with ATP-binding pockets in multiple protein targets, explaining its prevalence in fragment-based drug design libraries.